Cas no 1361860-36-7 (5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine)

• Product Name: 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine
• CAS No: 1361860-36-7
• MF: C₁₁H₅Cl₂FN₂O₂
• MW: 287.07400393486
• CID: 4922725
• Update Time: 2025-06-09

5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine

• Inchi： 1S/C11H5Cl2FN2O2/c12-7-1-2-9(13)8(4-7)6-3-10(16(17)18)11(14)15-5-6/h1-5H
• InChI Key： JGQGQWVQYMIMPI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(=C(C=1)[N+](=O)[O-])F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• XLogP3: 4
• Topological Polar Surface Area: 58.7

Additional information on 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine

5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine (CAS No. 1361860-36-7): A Comprehensive Overview

The compound 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine (CAS No. 1361860-36-7) is a specialized heterocyclic chemical with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with dichlorophenyl, fluoro, and nitro groups, makes it a valuable intermediate for synthesizing bioactive molecules. This article delves into its properties, applications, and relevance in modern scientific advancements.

In recent years, the demand for fluorinated and nitro-substituted compounds has surged due to their role in drug discovery and material science. Researchers are particularly interested in 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine for its potential as a building block in medicinal chemistry. Its CAS No. 1361860-36-7 is frequently searched in databases like PubChem and Reaxys, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies.

The pyridine moiety in this compound is a key feature, as it is commonly found in FDA-approved drugs and agrochemicals. The addition of dichlorophenyl and nitro groups enhances its electron-withdrawing properties, which can influence binding affinity in target proteins. Meanwhile, the fluoro substitution improves metabolic stability, a critical factor in drug design. These attributes align with current trends in precision medicine and sustainable chemistry.

From a synthetic perspective, 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine is often synthesized via cross-coupling reactions or nucleophilic aromatic substitution. Its CAS No. 1361860-36-7 is a benchmark for quality control in commercial batches. Laboratories prioritize high-purity grades to ensure reproducibility in downstream applications, such as kinase inhibitor development or crop protection formulations.

Environmental and regulatory considerations are also pivotal. While the compound is not classified as hazardous under current guidelines, its nitro and chloro functionalities necessitate careful handling. Innovations in green chemistry are driving the adoption of safer synthetic routes, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 5-(2,5-Dichlorophenyl)-2-fluoro-3-nitropyridine (CAS No. 1361860-36-7) exemplifies the intersection of chemical innovation and practical utility. Its versatility in pharmaceutical intermediates and agrochemical research positions it as a compound of enduring interest. As scientific inquiry advances, this molecule will likely play a pivotal role in addressing challenges in human health and agricultural productivity.